[1-Methyl-2-(6-methylhept-5-en-2-yl)-6-oxo-5-oxatricyclo[6.3.1.04,12]dodecan-9-yl] acetate
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Overview
Description
[1-Methyl-2-(6-methylhept-5-en-2-yl)-6-oxo-5-oxatricyclo[6.3.1.04,12]dodecan-9-yl] acetate is a natural product found in Aplysia fasciata with data available.
Scientific Research Applications
Synthesis and Structural Studies
- The synthesis and conformation of related compounds, such as 6-oxa-1-azatricyclo derivatives and their alkyl/aryl derivatives, have been a subject of study. These investigations contribute to understanding the structural aspects and potential applications of similar complex molecules (Fisher, Oppenheimer, & Cohen, 1975).
- Research has also focused on the synthesis of regioselectively deuteriated geranyl diphosphates, which are critical in understanding the structural and functional properties of complex organic compounds (Yamamitsu, Ohta, & Suga, 1989).
Chemical Reactions and Transformations
- Studies have been conducted on the preparation and reactions of compounds with similar structures, exploring their potential in chemical synthesis and the understanding of reaction mechanisms (Stájer, Miklós, Sohár, & Sillanpää, 2001).
- Investigations into the structural aspects of oxatricyclo derivatives, like the transposition reaction of oxatricyclo[6.5.0.02,7]tridecane-6,7-diol monomesylate, provide insights into molecular structures and conformations which are vital for understanding complex organic molecules (Ianelli et al., 1996).
Novel Synthesis Approaches
- Research has explored the synthesis of novel compounds with similar structures, highlighting the diversity and potential of organic synthesis in creating complex molecules with specific properties (Kernen & Vogel, 1993).
Biological Applications and Studies
- Some studies have looked into the biological applications and activity of compounds with similar structures, which could provide a basis for understanding the biological relevance and potential therapeutic applications of such molecules (Kuran et al., 2013).
Properties
CAS No. |
142780-49-2 |
---|---|
Molecular Formula |
C10H21NO3 |
Molecular Weight |
362.5 g/mol |
IUPAC Name |
[1-methyl-2-(6-methylhept-5-en-2-yl)-6-oxo-5-oxatricyclo[6.3.1.04,12]dodecan-9-yl] acetate |
InChI |
InChI=1S/C22H34O4/c1-13(2)7-6-8-14(3)17-12-19-21-16(11-20(24)26-19)18(25-15(4)23)9-10-22(17,21)5/h7,14,16-19,21H,6,8-12H2,1-5H3 |
InChI Key |
RIEMONVULWSQQO-UHFFFAOYSA-N |
SMILES |
CC(CCC=C(C)C)C1CC2C3C1(CCC(C3CC(=O)O2)OC(=O)C)C |
Canonical SMILES |
CC(CCC=C(C)C)C1CC2C3C1(CCC(C3CC(=O)O2)OC(=O)C)C |
Synonyms |
4-acetylaplykurodin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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